Cas no 2648994-60-7 (7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran)

• Product Name: 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran
• CAS No: 2648994-60-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 6196529
• PubChem ID: 117277211
• Update Time: 2025-05-20

7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran
• 2648994-60-7
• EN300-1780962

• Inchi： 1S/C10H9NO2/c12-7-11-6-9-3-1-2-8-4-5-13-10(8)9/h1-3H,4-6H2
• InChI Key： ZUUCWDYHSWOJCT-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(CN=C=O)C1=2

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran

Professional Introduction to Compound with CAS No. 2648994-60-7 and Product Name: 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran

The compound with the CAS number 2648994-60-7 and the product name 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of an isocyanato group in its molecular structure makes it a versatile intermediate for synthesizing various bioactive molecules, which has been a focal point of research in the academic and industrial sectors.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit pharmacological activity. Among these, benzofuran derivatives have shown promise due to their diverse biological effects. The compound 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran is one such derivative that has been extensively studied for its potential therapeutic applications. Its molecular framework combines the stability of a dihydropyran ring with the reactivity of an isocyanato group, making it an attractive scaffold for further chemical modifications.

The isocyanato functional group is particularly noteworthy as it serves as a reactive site for forming covalent bonds with various nucleophiles. This reactivity has been exploited in the synthesis of polymers, agrochemicals, and pharmaceuticals. In the context of drug development, compounds containing isocyanato groups have been explored for their ability to interact with biological targets in novel ways. For instance, they can be used to create conjugates with therapeutic agents or to develop new classes of drugs that leverage this unique chemical moiety.

Recent studies have highlighted the potential of 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran as a precursor for designing small-molecule inhibitors targeting specific disease pathways. Researchers have demonstrated that this compound can be modified to produce derivatives with enhanced binding affinity and selectivity. Such modifications are crucial for developing drugs that minimize side effects while maximizing therapeutic efficacy. The flexibility offered by the isocyanatomethyl group allows chemists to tailor the compound’s properties according to specific requirements, making it a valuable tool in medicinal chemistry.

The synthesis of 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve high yields and purity. The development of efficient synthetic routes is essential for scaling up production and facilitating further research into this compound’s applications.

In addition to its pharmaceutical potential, 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran has been investigated for its role in materials science. The isocyanato group can participate in polymerization reactions, leading to the formation of high-performance materials with unique properties. These materials find applications in coatings, adhesives, and specialty polymers. The ability to functionalize this compound with various substituents opens up possibilities for creating materials with tailored characteristics.

Current research efforts are focused on exploring the biological activity of derivatives of 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran. Studies have shown that modifications to its structure can significantly alter its pharmacological profile. For example, introducing hydroxyl or amine groups can enhance its solubility and bioavailability while maintaining or improving its target interaction. Such findings underscore the importance of structural optimization in drug discovery processes.

The use of computational methods has also played a crucial role in understanding the behavior of 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran and its derivatives. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. This information is invaluable for designing experiments and guiding synthetic efforts towards more effective drug candidates.

Looking ahead, the future prospects for 7-(isocyanatomethyl)-2,3-dihydro-1-benzofuran appear promising. As our understanding of its chemical properties grows, so does the potential for discovering new applications in medicine and materials science. Collaborative efforts between academia and industry will be essential in translating laboratory findings into tangible benefits for society.